Cas no 50668-49-0 (3,6,9,12-Tetraoxatetradecan-1-ol,13-methyl-)

• Product Name: 3,6,9,12-Tetraoxatetradecan-1-ol,13-methyl-
• CAS No: 50668-49-0
• MF: C₁₁H₂₄O₅
• MW: 236.305264472961
• CID: 372576
• PubChem ID: 6452237
• Update Time: 2025-04-19

3,6,9,12-Tetraoxatetradecan-1-ol,13-methyl- Chemical and Physical Properties

Names and Identifiers

• 3,6,9,12-Tetraoxatetradecan-1-ol,13-methyl-
• 13-Methyl-3,6,9,12-tetraoxatetradecan-1-ol
• 2-[2-[2-(2-propan-2-yloxyethoxy)ethoxy]ethoxy]ethanol
• SCHEMBL3876514
• 50668-49-0
• NS00032116
• EINECS 256-700-3
• DTXSID50198704
• 3,6,9,12-Tetraoxatetradecan-1-ol, 13-methyl-
• 86UW2Y5S67
• Tetraethylene glycol monoisopropyl ether

• Inchi： 1S/C11H24O5/c1-11(2)16-10-9-15-8-7-14-6-5-13-4-3-12/h11-12H,3-10H2,1-2H3
• InChI Key： JECPJHZWLKEQFB-UHFFFAOYSA-N
• SMILES： O(CCOCCOCCOCCO)C(C)C

Computed Properties

• Exact Mass: 236.16242
• Monoisotopic Mass: 236.162374
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 12
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 57.2

Experimental Properties

• Density: 1.012
• Boiling Point: 313.2°C at 760 mmHg
• Flash Point: 143.2°C
• Refractive Index: 1.439
• PSA: 57.15

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers